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Compound of Interest

Compound Name: WSP-1

Cat. No.: B15555241 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling.

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of WSP-1, a fluorescent probe utilized for the detection of

hydrogen sulfide in biological samples. Adherence to these procedures is critical to ensure a

safe laboratory environment and the integrity of your research.

Understanding WSP-1: Properties and Hazards
WSP-1, or Washington State Probe-1, is a reactive, disulfide-containing fluorescent probe.[1][2]

[3] It is designed to selectively and rapidly react with hydrogen sulfide (H₂S), generating a

fluorophore with excitation and emission maxima of 465 nm and 515 nm, respectively.[1][2][3]

[4]

Chemical and Physical Properties:
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Property Value

Chemical Name
3'-methoxy-3-oxo-3H-spiro[isobenzofuran-1,9'-

xanthen]-6'-yl 2-(pyridin-2-yldisulfanyl)benzoate

CAS Number 1352750-34-5

Molecular Formula C₃₃H₂₁NO₆S₂

Molecular Weight 591.7 g/mol

Appearance Solid

Solubility DMSO

Excitation Wavelength 465 nm

Emission Wavelength 515 nm

Known Hazards:

While a comprehensive Safety Data Sheet (SDS) should always be consulted, available

information indicates the following hazards:

Hazard Class GHS Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Respiratory Irritation H335: May cause respiratory irritation

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling WSP-1. The following table

outlines the recommended PPE.[5][6][7]
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PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile gloves

Provides protection against

chemical splashes. Double-

gloving is recommended for

extended handling.

Eye Protection Safety goggles

Protects eyes from splashes

and airborne particles. A face

shield should be worn in

addition to goggles when there

is a significant splash risk.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation.

Use in a certified chemical

fume hood to minimize

inhalation of any dust or

aerosols. If a fume hood is not

available, a NIOSH-approved

respirator may be required

based on a risk assessment.

Foot Protection Closed-toe shoes
Protects feet from spills and

falling objects.

Operational Plan: From Receipt to Use
A systematic approach to handling WSP-1 is crucial for safety and experimental success.
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Caption: Workflow for the safe handling and use of WSP-1.
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Experimental Protocol: Fluorimetric Detection of
Intracellular H₂S
This protocol provides a general guideline and should be optimized for specific experimental

needs.[4]

Materials:

WSP-1

Dimethyl sulfoxide (DMSO)

Cell culture medium

Phosphate-buffered saline (PBS)

Cells of interest

Fluorescence microscope with appropriate filters (Excitation: ~465 nm, Emission: ~515 nm)

Procedure:

Preparation of WSP-1 Stock Solution:

Under a chemical fume hood, dissolve WSP-1 in high-quality, anhydrous DMSO to a stock

concentration of 1-10 mM.

Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C, protected from light.

Preparation of WSP-1 Working Solution:

On the day of the experiment, dilute the WSP-1 stock solution in serum-free cell culture

medium to a final working concentration of 1-10 µM. The optimal concentration should be

determined empirically.

Cell Staining:
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Culture cells to the desired confluency in a suitable imaging vessel (e.g., glass-bottom

dish, microplate).

Remove the culture medium and wash the cells once with PBS.

Add the WSP-1 working solution to the cells and incubate for 30-60 minutes at 37°C in a

CO₂ incubator.

H₂S Detection and Imaging:

After incubation, remove the WSP-1 working solution and wash the cells twice with PBS.

Add fresh PBS or cell culture medium to the cells.

Image the cells using a fluorescence microscope with appropriate filter sets for detecting

the WSP-1 signal.

Disposal Plan
Proper disposal of WSP-1 and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation

Disposal Pathway

Solid Waste
(e.g., contaminated tips, tubes)

Designated Solid
Chemical Waste Container

Liquid Waste
(e.g., unused solutions)

Designated Liquid
Chemical Waste Container

Sharps Waste
(if applicable)

Puncture-Proof
Sharps Container

Licensed Hazardous
Waste Disposal Service

Click to download full resolution via product page
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Caption: Segregation and disposal plan for WSP-1 waste.

Disposal Guidelines:

Waste Type Disposal Procedure

Unused WSP-1 (Solid)
Dispose of as solid chemical waste in a

designated, labeled container.

WSP-1 Solutions (in DMSO or buffer)

Collect in a designated, labeled container for

liquid chemical waste. Do not pour down the

drain.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated solid chemical waste

container.

Contaminated Sharps (e.g., needles, glass)
Dispose of in a puncture-proof sharps container

designated for chemically contaminated sharps.

All waste must be disposed of in accordance with local, state, and federal regulations.[8][9][10]

[11] Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Premium_WSP1_3-0-0_MSDS.pdf
https://cms.ccsd.net/resources/environmental-services/chemical-labeling-disposal-hazmat-4-16-2015.pdf
https://www.chemistry.utoronto.ca/sites/www.chemistry.utoronto.ca/files/LM-SOP-08%20-V01%20Chemical%20Waste%20Management%20%2811-01-2019%29.pdf
https://www.agrariamedicinaveterinaria.unipd.it/en/sites/agrariamedicinaveterinaria.unipd.it.en/files/SOP%201%20Waste%20management.pdf
https://www.benchchem.com/product/b15555241#personal-protective-equipment-for-handling-wsp-1
https://www.benchchem.com/product/b15555241#personal-protective-equipment-for-handling-wsp-1
https://www.benchchem.com/product/b15555241#personal-protective-equipment-for-handling-wsp-1
https://www.benchchem.com/product/b15555241#personal-protective-equipment-for-handling-wsp-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555241?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

